Cas no 196518-49-7 (Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)

• Product Name: Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
• CAS No: 196518-49-7
• MF: C₂₁H₁₇NO₃
• MW: 331.364585638046
• CID: 1387893
• Update Time: 2024-08-14

Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-

• Inchi： 1S/C21H17NO3/c1-12-6-7-13(2)20-16(12)11-19(25-20)18-9-8-17(22-18)14-4-3-5-15(10-14)21(23)24/h3-11,22H,1-2H3,(H,23,24)
• InChI Key： IGSJIJYFOFDWMU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=CC=C(C3=CC4=C(C)C=CC(C)=C4O3)N2)=C1

Computed Properties

• Exact Mass: 331.12091

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 603.2±55.0 °C(Predicted)
• PSA: 66.23
• pka: 4.21±0.10(Predicted)